![molecular formula C17H17NO3 B2954912 N-(3,4-dimethylphenyl)-2-(2-formylphenoxy)acetamide CAS No. 574710-30-8](/img/structure/B2954912.png)
N-(3,4-dimethylphenyl)-2-(2-formylphenoxy)acetamide
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Description
N-(3,4-dimethylphenyl)-2-(2-formylphenoxy)acetamide is a useful research compound. Its molecular formula is C17H17NO3 and its molecular weight is 283.327. The purity is usually 95%.
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Scientific Research Applications
Chemical Structure and Properties
The study of the chemical structure of compounds similar to N-(3,4-dimethylphenyl)-2-(2-formylphenoxy)acetamide reveals insights into their physical and chemical characteristics. For instance, the crystal structure of N-[3-(3,4-dimethylphenyl)propyl] (4-hydroxy-3-methoxyphenyl)acetamide was determined, highlighting the spatial arrangement of vanilloid, amide, and dimethylphenyl groups, which are nearly perpendicular to one another. This structural information is crucial for understanding the compound's chemical behavior and potential interactions (Park et al., 1995).
Synthesis and Chemical Reactions
Research into the synthesis and chemical reactions of acetamide derivatives provides valuable knowledge for creating new chemical entities with potential therapeutic applications. A study demonstrated the chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, an intermediate in the synthesis of antimalarial drugs, using Novozym 435 as a catalyst. This process optimization offers a sustainable approach to synthesizing medically relevant compounds (Magadum & Yadav, 2018).
Potential Therapeutic Applications
Several studies have explored the potential therapeutic applications of acetamide derivatives. For example, a novel series of 2-(substituted phenoxy)-N-(1-phenylethyl)acetamide derivatives were developed and assessed for their anticancer, anti-inflammatory, and analgesic activities. These investigations revealed specific derivatives with significant activity, suggesting the possibility of developing new therapeutic agents from these compounds (Rani et al., 2014).
Molecular Docking and Drug Design
The synthesis and molecular docking analysis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide highlighted its potential as an anticancer drug by targeting the VEGFr receptor. The crystal structure analysis provided a deeper understanding of the molecular interactions responsible for its biological activity, illustrating the compound's potential in drug design and development (Sharma et al., 2018).
Properties
IUPAC Name |
N-(3,4-dimethylphenyl)-2-(2-formylphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO3/c1-12-7-8-15(9-13(12)2)18-17(20)11-21-16-6-4-3-5-14(16)10-19/h3-10H,11H2,1-2H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKAYNGWFXVOJSL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)COC2=CC=CC=C2C=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.